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Compound of Interest

Compound Name: TC-G 1005

Cat. No.: B611244 Get Quote

Essential Safety and Handling Guide for TC-G
1005
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

TC-G 1005, a potent and selective G protein-coupled bile acid receptor 1 (GPBAR1/TGR5)

agonist. Adherence to these guidelines is essential to ensure a safe laboratory environment

and proper experimental conduct.

Chemical and Physical Properties
A summary of the key quantitative data for TC-G 1005 is presented below for easy reference.

This information is critical for accurate experimental planning and safe handling.
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Property Value Reference

Molecular Weight 399.48 g/mol [1]

Formula C₂₅H₂₅N₃O₂ [1]

Purity ≥98% [1]

CAS Number 1415407-60-1 [1]

Storage Temperature -20°C [1]

Solubility
Soluble to 100 mM in DMSO

and ethanol

Personal Protective Equipment (PPE)
Due to the potential hazards associated with TC-G 1005, the following personal protective

equipment is mandatory when handling this compound. Note that different suppliers may have

varying hazard assessments; therefore, adopting a cautious approach is recommended.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment:

Eye Protection: Wear appropriate safety glasses or chemical safety goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity before use.

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, use

a NIOSH-approved respirator.
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Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following operational procedures is necessary to minimize risk and

ensure the integrity of the compound.

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing: If weighing the solid form of TC-G 1005, do so in a chemical fume hood to avoid

inhalation of any dust particles.

Dissolving: When preparing solutions, add the solvent to the solid compound slowly. TC-G
1005 is soluble in DMSO and ethanol up to 100 mM.

Handling: Always use appropriate tools (e.g., spatulas, forceps) to handle the solid

compound. Avoid direct contact with skin and eyes.

Storage: Store TC-G 1005 at -20°C in a tightly sealed container.

Disposal Plan
Proper disposal of TC-G 1005 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Compound: Dispose of unused TC-G 1005 as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not discard it down the drain.

Contaminated Materials: Any materials that have come into contact with TC-G 1005, such as

pipette tips, gloves, and empty vials, should be considered contaminated. These items must

be placed in a designated hazardous waste container for proper disposal.

Spills: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for hazardous waste disposal. Ventilate the area and

clean the spill site thoroughly.

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of exposure to TC-G 1005, take the following immediate actions:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

TC-G 1005 Handling and Disposal Workflow
The following diagram outlines the key steps and decision points for the safe handling and

disposal of TC-G 1005.
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Caption: Workflow for the safe handling and disposal of TC-G 1005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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